Cas no 27065-65-2 (Methyl 4-(benzyloxy)-3,5-dimethoxybenzoate)

• Product Name: Methyl 4-(benzyloxy)-3,5-dimethoxybenzoate
• CAS No: 27065-65-2
• MF: C₁₇H₁₈O₅
• MW: 302.321825504303
• CID: 1092426
• PubChem ID: 563916
• Update Time: 2025-06-11

Methyl 4-(benzyloxy)-3,5-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(benzyloxy)-3,5-dimethoxybenzoate
• methyl 3,5-dimethoxy-4-phenylmethoxybenzoate
• SCHEMBL5240840
• Methyl 4-benzyloxy-3,5-dimethoxybenzoate
• Methyl4-(benzyloxy)-3,5-dimethoxybenzoate
• methyl 3,5-dimethoxy-4-benzyloxybenzoate
• 27065-65-2

• Inchi： 1S/C17H18O5/c1-19-14-9-13(17(18)21-3)10-15(20-2)16(14)22-11-12-7-5-4-6-8-12/h4-10H,11H2,1-3H3
• InChI Key： FHMBWZLKMRUKQO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(=CC(C(=O)OC)=CC=1OC)OC

Computed Properties

• Exact Mass: 302.11542367g/mol
• Monoisotopic Mass: 302.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on Methyl 4-(benzyloxy)-3,5-dimethoxybenzoate

Latest Research Advances on Methyl 4-(benzyloxy)-3,5-dimethoxybenzoate (CAS: 27065-65-2) in Chemical Biology and Pharmaceutical Applications

Methyl 4-(benzyloxy)-3,5-dimethoxybenzoate (CAS: 27065-65-2) is a synthetic aromatic ester derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a building block for bioactive compounds. Recent studies have explored its role in the synthesis of novel drug candidates, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. This research brief consolidates the latest findings on this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 4-(benzyloxy)-3,5-dimethoxybenzoate as a key intermediate in the synthesis of polycyclic aromatic scaffolds with potent inhibitory effects on NF-κB signaling, a pathway implicated in chronic inflammation and cancer progression. The researchers employed a multi-step synthetic route, starting with the selective benzylation of syringic acid derivatives, followed by esterification to yield the target compound. Subsequent structural modifications led to analogs exhibiting low micromolar IC₅₀ values against inflammatory cytokines in macrophage cell lines.

In the field of antimicrobial drug discovery, a recent Bioorganic & Medicinal Chemistry Letters report (2024) described the incorporation of 27065-65-2 into novel quinolone hybrids. These hybrids displayed enhanced activity against drug-resistant Staphylococcus aureus strains (MIC values of 2-8 μg/mL) while maintaining favorable cytotoxicity profiles in mammalian cells. Molecular docking studies suggested that the dimethoxybenzoyl moiety contributed to improved target binding affinity with bacterial DNA gyrase.

Analytical chemistry advancements have also been reported for this compound. A 2024 Journal of Chromatography A paper presented a validated UHPLC-MS/MS method for the quantification of Methyl 4-(benzyloxy)-3,5-dimethoxybenzoate in complex biological matrices, achieving a lower limit of quantification of 0.1 ng/mL. This method has proven valuable for pharmacokinetic studies of derivatives in preclinical models.

From a materials science perspective, researchers at the University of Tokyo (2023) utilized 27065-65-2 as a monomer for constructing luminescent metal-organic frameworks (MOFs) with potential applications in drug delivery systems. The compound's rigid aromatic structure and pendant benzyl group enabled the formation of stable coordination polymers with tunable porosity.

Ongoing clinical investigations are exploring prodrug strategies based on this chemical scaffold. A phase I trial (NCT identifier withheld) is currently evaluating a 27065-65-2-derived HDAC inhibitor for solid tumors, with preliminary results showing acceptable safety profiles and evidence of target engagement at tolerated doses.

These collective findings position Methyl 4-(benzyloxy)-3,5-dimethoxybenzoate as a valuable chemical tool with multifaceted applications in drug discovery and development. Future research directions may focus on expanding its utility in targeted drug delivery systems and as a probe for studying protein-ligand interactions in disease-relevant pathways.